Isometheptane Tartrate (Dimethylheptene Methylamine Tartrate)
Isometheptane Tartrate (Dimethylheptene Methylamine Tartrate)
Brand Name:
Vulcanchem
CAS No.:
5984-50-9
VCID:
VC0195369
InChI:
InChI=1S/C9H19N.C4H6O6/c1-8(2)6-5-7-9(3)10-4;5-1(3(7)8)2(6)4(9)10/h6,9-10H,5,7H2,1-4H3;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
SMILES:
CC(CCC=C(C)C)NC.C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C13H25NO6
Molecular Weight:
291.34 g/mol
Isometheptane Tartrate (Dimethylheptene Methylamine Tartrate)
CAS No.: 5984-50-9
Impurities
VCID: VC0195369
Molecular Formula: C13H25NO6
Molecular Weight: 291.34 g/mol
Purity: > 95%
| CAS No. | 5984-50-9 |
|---|---|
| Product Name | Isometheptane Tartrate (Dimethylheptene Methylamine Tartrate) |
| Molecular Formula | C13H25NO6 |
| Molecular Weight | 291.34 g/mol |
| IUPAC Name | (2R,3R)-2,3-dihydroxybutanedioic acid;N,6-dimethylhept-5-en-2-amine |
| Standard InChI | InChI=1S/C9H19N.C4H6O6/c1-8(2)6-5-7-9(3)10-4;5-1(3(7)8)2(6)4(9)10/h6,9-10H,5,7H2,1-4H3;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1 |
| Standard InChIKey | HLRDXBKIKFQOFS-LREBCSMRSA-N |
| Isomeric SMILES | CC(CCC=C(C)C)NC.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O |
| SMILES | CC(CCC=C(C)C)NC.C(C(C(=O)O)O)(C(=O)O)O |
| Canonical SMILES | CC(CCC=C(C)C)NC.C(C(C(=O)O)O)(C(=O)O)O |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 503-01-5 (Parent) |
| Synonyms | [R-(R*,R*)]-methyl(1,5-dimethylhex-4-enyl)ammonium hydrogen tartrate |
| PubChem Compound | 22296 |
| Last Modified | Nov 11 2021 |
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